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Compound of Interest

Compound Name: INF 195

Cat. No.: B15611257

The functional impact of miR-195 has been investigated in numerous cancer cell lines,
consistently demonstrating its role in tumor suppression. The following table summarizes the
observed effects of miR-195 overexpression in different cancer contexts.
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Arrests cell cycle
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cellular invasion.
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Hepatocellular SMMC-7721, Inhibits cell AEG-1,
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MHCC-97L,
Hep3B
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) HelLa, C33A, proliferation, HDGF, CCND2,
Cervical Cancer ) ) o [31[4]
SiHa, CaSki migration, and MYB
invasion.
Inhibits cell
Colorectal viability, arrests
SW480, SW620 ] FGF2, CARM1 [1]
Cancer (CRC) cellsin G2/M
phase.
Inhibits cell
. . FASN, HMGCR,
MCF-7, MDA- proliferation,
Breast Cancer o ACACA, [5][6]
MB-231 migration, and
. . CYP27B1
invasion.
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Non-Small Cell ) )
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Lung Cancer A549, H1299 ) ) [718]
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invasion.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6200091/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5431445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4580043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5494760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6200091/
https://portal.research.lu.se/en/publications/microrna-195-inhibits-proliferation-invasion-and-metastasis-in-br/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4668367/
https://www.dovepress.com/microrna-195-a-review-of-its-role-in-cancers-peer-reviewed-fulltext-article-OTT
https://pubmed.ncbi.nlm.nih.gov/24891187/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Inhibits cell
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migration.
Suppresses
proliferation,

Renal Cell o
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Carcinoma ACHN ) ) VEGFR2 [1]
invasion, and

(RCC)
promotes
apoptosis.

Oral Squamous Reduces

Cell Carcinoma
(OSCCQ)

SCC-9, SCC-25

proliferation and CDC42

invasion.

[7]

Signaling Pathways Modulated by miR-195

miR-195 exerts its tumor-suppressive functions by targeting key components of various

oncogenic signaling pathways. The diagram below illustrates the central role of miR-195 in

regulating these pathways.
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Caption: miR-195 targets multiple oncogenes, impacting key cancer-related signaling
pathways.

Experimental Protocols

To facilitate the cross-validation of miR-195 activity, this section provides standardized
protocols for key experimental assays.

Experimental Workflow

The following diagram outlines a typical workflow for investigating the functional role of miR-
195 in a chosen cell line.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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